Cas no 1436366-70-9 (N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide)

• Product Name: N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide
• CAS No: 1436366-70-9
• MF: C₁₅H₁₆F₂N₂O₂
• MW: 294.296550750732
• CID: 6311442
• PubChem ID: 71972543
• Update Time: 2025-07-20

N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS016969271
• N-(1-CYANOBUTYL)-4-(3,4-DIFLUOROPHENYL)-4-OXOBUTANAMIDE
• 1436366-70-9
• EN300-26684049
• Z1390072130
• N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide

• Inchi： 1S/C15H16F2N2O2/c1-2-3-11(9-18)19-15(21)7-6-14(20)10-4-5-12(16)13(17)8-10/h4-5,8,11H,2-3,6-7H2,1H3,(H,19,21)
• InChI Key： IOUFZGZBASLMQI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCC(NC(C#N)CCC)=O)=O)F

Computed Properties

• Exact Mass: 294.11798408g/mol
• Monoisotopic Mass: 294.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70Ų

Additional information on N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide

Comprehensive Overview of N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide (CAS No. 1436366-70-9)

N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide (CAS No. 1436366-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name in scientific literature, features a cyano group and a difluorophenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a metabolic intermediate or enzyme modulator, given its structural similarity to bioactive molecules.

The compound's molecular formula and weight are critical for understanding its pharmacokinetic properties. With a carbonitrile functional group, it exhibits polar characteristics that influence its solubility and binding affinity. The presence of 3,4-difluorophenyl enhances its stability and potential interactions with biological targets, making it a candidate for studies in central nervous system (CNS) disorders or inflammatory pathways. These attributes align with current trends in precision medicine, where tailored molecular designs are pivotal.

In the context of AI-driven drug discovery, N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide exemplifies how computational models can predict compound behavior. Searches for "fluorinated amides in drug design" or "cyanobutyl derivatives in pharmacology" reflect growing interest in its applications. The compound's synthetic route and scalability are also frequently queried, highlighting its industrial relevance.

From a green chemistry perspective, the synthesis of CAS No. 1436366-70-9 emphasizes minimizing waste and using sustainable catalysts. This aligns with global initiatives for eco-friendly pharmaceutical production. Additionally, its potential as a biomarker or diagnostic tool is under exploration, particularly in neurodegenerative disease research, where fluorinated compounds are increasingly utilized.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing N-(1-Cyanobutyl)-4-(3,4-difluorophenyl)-4-oxobutanamide. These methods validate its purity and structural integrity, ensuring reproducibility in research. The compound's stability under physiological conditions is another area of focus, as it determines its viability in in vivo studies.

In summary, CAS No. 1436366-70-9 represents a convergence of structural innovation and therapeutic potential. Its study addresses key questions in modern chemistry, such as "how to optimize fluorinated compounds for bioavailability" and "role of nitriles in drug metabolism," making it a subject of enduring scientific and industrial interest.